Cas no 1879026-20-6 (5-Bromo-2,6-dimethoxy-3-(trimethylsilyl)pyridine)

• Product Name: 5-Bromo-2,6-dimethoxy-3-(trimethylsilyl)pyridine
• CAS No: 1879026-20-6
• MF: C₁₀H₁₆BrNO₂Si
• MW: 290.229043006897
• MDL: MFCD29088199
• CID: 5073656
• Update Time: 2026-03-01

5-Bromo-2,6-dimethoxy-3-(trimethylsilyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,6-dimethoxy-3-(trimethylsilyl)pyridine

• MDL： MFCD29088199
• Inchi： 1S/C10H16BrNO2Si/c1-13-9-7(11)6-8(15(3,4)5)10(12-9)14-2/h6H,1-5H3
• InChI Key： APVHBYMJPVHJPQ-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(=C1)[Si](C)(C)C)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Topological Polar Surface Area: 31.4

Additional information on 5-Bromo-2,6-dimethoxy-3-(trimethylsilyl)pyridine

Introduction to 5-Bromo-2,6-dimethoxy-3-(trimethylsilyl)pyridine (CAS No. 1879026-20-6)

5-Bromo-2,6-dimethoxy-3-(trimethylsilyl)pyridine, identified by the CAS number 1879026-20-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of bromine, methoxy, and trimethylsilyl substituents on the pyridine ring endows it with unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The bromine substituent at the 5-position of the pyridine ring enhances the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. The dimethoxy groups at the 2- and 6-positions contribute to the electron-donating effect on the ring, further influencing its reactivity and stability. Additionally, the trimethylsilyl (TMS) group at the 3-position provides a protective effect against hydrolysis and oxidation, ensuring greater shelf-life and ease of handling during synthetic processes.

In recent years, 5-Bromo-2,6-dimethoxy-3-(trimethylsilyl)pyridine has been extensively explored in the development of novel pharmaceutical agents. Its structural features make it an ideal candidate for generating biologically active molecules through diversification strategies. For instance, recent studies have demonstrated its utility in synthesizing kinase inhibitors, which are critical in targeting various forms of cancer and inflammatory diseases. The bromine moiety allows for facile introduction of aryl or heteroaryl groups via palladium-catalyzed reactions, while the TMS group can be later removed under mild acidic conditions to reveal reactive hydroxyl or carboxylic acid functionalities.

One of the most compelling applications of this compound is in the field of antiviral research. The pyridine scaffold is a common motif in many antiviral drugs due to its ability to interact with biological targets such as enzymes and receptors. Researchers have leveraged 5-Bromo-2,6-dimethoxy-3-(trimethylsilyl)pyridine to develop inhibitors targeting viral proteases and polymerases. The methoxy groups enhance solubility and metabolic stability, while the TMS group ensures that any reactive intermediates formed during synthesis do not lead to unwanted side products. Preliminary studies have shown promising results in inhibiting replication of certain RNA viruses by disrupting essential enzymatic pathways.

The compound's versatility extends to the realm of central nervous system (CNS) drug discovery. Pyridine derivatives are well-known for their ability to cross the blood-brain barrier (BBB), making them suitable candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. By incorporating functional groups like bromine and methoxy, chemists can fine-tune electronic properties to optimize binding affinity to neural receptors. Moreover, the protective nature of the TMS group allows for selective modification without compromising overall molecular integrity, which is crucial for CNS applications where bioavailability is a key concern.

From an industrial perspective, 5-Bromo-2,6-dimethoxy-3-(trimethylsilyl)pyridine represents an important building block for large-scale synthesis of fine chemicals and pharmaceuticals. Its synthesis involves multi-step organic transformations that showcase advancements in catalytic methods and green chemistry principles. Recent innovations in flow chemistry have enabled more efficient production processes with reduced waste generation. For example, continuous flow reactors can be employed to perform bromination and silylation reactions under controlled conditions, improving yield and purity while minimizing energy consumption.

The compound's role in material science is also emerging as a significant area of interest. Pyridine-based ligands are widely used in coordination chemistry for designing metal complexes with applications ranging from catalysis to luminescent materials. The presence of multiple functional groups on 5-Bromo-2,6-dimethoxy-3-(trimethylsilyl)pyridine allows for precise tuning of electronic properties through metal-ligand interactions. Researchers have reported novel complexes derived from this precursor that exhibit enhanced photophysical properties useful in organic electronics and sensors.

Economic considerations also play a crucial role in evaluating compounds like 5-Bromo-2,6-dimethoxy-3-(trimethylsilyl)pyridine. As demand for specialized intermediates grows across pharmaceutical industries, there is increasing investment in scalable synthetic routes that ensure cost-effectiveness without compromising quality standards. Collaborative efforts between academia and industry have led to optimized protocols that leverage modern techniques such as microwave-assisted synthesis and biocatalysis to streamline production workflows.

The future prospects for this compound remain promising as new methodologies continue to evolve around it. Advances in computational chemistry are enabling faster discovery of novel derivatives with tailored properties using virtual screening approaches before experimental validation becomes necessary. Additionally, sustainable practices are being integrated into synthetic strategies by replacing hazardous reagents with greener alternatives while maintaining high yields – an approach that aligns with global efforts toward environmental stewardship within chemical manufacturing sectors.